2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylnicotinamide

• IUPAC Name: 2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C16H16Cl2N2O/c1-4-11-5-7-12(8-6-11)20-16(21)13-9(2)14(17)10(3)19-15(13)18/h5-8H,4H2,1-3H3,(H,20,21)
• InChI Key: SGYMNDQMDBSFGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C(=C(N=C2Cl)C)Cl)C
• Molecular Formula: C16H16Cl2N2O
• Molecular Weight: 323.2 g/mol

Description

2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylnicotinamide (DENND1A) is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of nicotinamide derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylnicotinamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and other neurological disorders.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylnicotinamide is not fully understood, but it has been found to inhibit the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been found to inhibit the activity of protein kinase C (PKC), a protein that plays a role in cell signaling.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and inhibit the growth of certain microorganisms. It has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylnicotinamide in lab experiments is its wide range of potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a versatile compound for studying various diseases and conditions. However, one limitation of using this compound in lab experiments is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 2,5-dichloro-N-(4-ethylphenyl)-4,6-dimethylnicotinamide. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the identification of the specific enzymes and proteins that this compound inhibits, which could lead to the development of more targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.